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Compound of Interest

Compound Name: 1,4-Diacetylbenzene

Cat. No.: B086990

This guide provides immediate, essential safety and logistical information for the operational
handling and disposal of 1,4-Diacetylbenzene. The following procedures are designed to
minimize risk and ensure a safe laboratory environment for researchers, scientists, and drug
development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

While 1,4-Diacetylbenzene is not always classified as a hazardous substance under GHS, its
toxicological properties have not been thoroughly investigated[1][2]. Therefore, it is crucial to
handle it with care. The primary risks are associated with the inhalation of dust and direct
contact with the skin and eyes[2]. It may cause irritation[3].

The following table summarizes the recommended Personal Protective Equipment (PPE) for
handling 1,4-Diacetylbenzene to ensure personal safety.
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PPE

Body Part ) Standard/Material Rationale
Recommendation
Safety glasses with Conforming to EN166

£ side-shields or or NIOSH (US) Protects eyes from

es
Y chemical safety approved standards[1]  dust particles.

goggles [4]
Chemical-resistant Inspected prior to Prevents direct skin

Hands

gloves

use[1]

contact.

Respiratory

Type N95 (US)

respirator or higher

NIOSH-approved

Required when dusts
are generated to

prevent inhalation.

Body

Laboratory coat

Standard

Protects skin and
clothing from

contamination.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,4-Diacetylbenzene is provided

below for easy reference.

Property Value

Molecular Formula C10H1002[5]

Molecular Weight 162.19 g/mol
Appearance Light yellow powder[3][5]
Melting Point 111-113°C

Vapor Pressure

0.00723 mmHg(3][5]

CAS Number

1009-61-6[1][5]

Operational Plan: Step-by-Step Handling Procedure
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Adherence to the following protocol is mandatory for the safe handling of 1,4-
Diacetylbenzene.

Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood[1][4].

o Assemble all necessary equipment and reagents before handling the compound.
» Don the appropriate PPE as specified in the table above.

Handling:

Avoid the formation of dust during weighing and transfer[1][4].

Use a spatula for transferring the solid material.

Keep the container tightly closed when not in use[1][4].

Avoid inhalation of any dust or vapors and prevent contact with skin and eyes[4].
In Case of Exposure:
o Skin Contact: Immediately wash the affected area with soap and plenty of water[1].

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician[4].

 Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration[1].

 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious
person[1].

Disposal Plan

Proper disposal of 1,4-Diacetylbenzene and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection:
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e Collect all waste contaminated with 1,4-Diacetylbenzene, including used gloves, absorbent
materials from spills, and empty containers, in a designated and clearly labeled hazardous
waste container.

o Keep the waste container tightly closed in a dry and well-ventilated place[1].

Disposal Procedure:

e Dispose of surplus and non-recyclable solutions through a licensed disposal company[1].
» Contaminated packaging should be disposed of as unused product[6].

Emergency Spill Response

The following workflow outlines the step-by-step procedure for managing a spill of 1,4-
Diacetylbenzene.
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Spill Response Protocol

Evacuate Immediate Area

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain the Spill

'

Clean Up Spill:
Sweep up and shovel

'

Collect in a suitable, closed container for disposal

'

Decontaminate Spill Area

y

Dispose of Waste via
Licensed Disposal Company

Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling a 1,4-Diacetylbenzene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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